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Compound of Interest

Compound Name: TCO-PEG36-acid

Cat. No.: B8115369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

TCO-PEG36-acid, a bifunctional linker widely employed in bioconjugation, drug delivery, and

the development of complex biomolecules such as Antibody-Drug Conjugates (ADCs) and

PROTACs (PROteolysis TArgeting Chimeras).

Introduction to TCO-PEG36-acid
TCO-PEG36-acid is a long-chain, monodisperse polyethylene glycol (PEG) reagent that serves

as a hydrophilic linker.[1][2] It possesses two distinct reactive functionalities:

A terminal carboxylic acid (-COOH) group, which can be coupled to primary amines on

biomolecules (e.g., lysine residues on antibodies or proteins) to form stable amide bonds.[1]

This reaction typically requires activation with coupling agents like 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC).[1][3]

A trans-cyclooctene (TCO) group, which is a key component in bioorthogonal chemistry. The

TCO moiety reacts specifically and rapidly with tetrazine-containing molecules through a

copper-free, inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, often referred to as

"click chemistry".

The extended PEG36 spacer enhances the aqueous solubility of the resulting conjugate,

reduces potential steric hindrance, and can improve the pharmacokinetic properties of the final
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product. These features make TCO-PEG36-acid a valuable tool for creating precisely

engineered bioconjugates for therapeutic and diagnostic applications.

Physicochemical and Kinetic Data
Quantitative data for TCO-PEG36-acid and related linkers are summarized below for

comparison. The kinetic data highlights the rapid nature of the TCO-tetrazine ligation.

Table 1: Physicochemical Properties of TCO-PEG36-acid and Related Linkers

Compound
Molecular
Weight (
g/mol )

Purity Formula
Recommen
ded Storage

Key
Solvents

TCO-PEG36-

acid
1827.2 ≥90-98%

C84H163NO

40
-20°C

DMSO, DMF,

DCM

TCO-PEG36-

NHS ester
1924.3 ≥95%

C88H166N2

O42
-20°C

DMSO, DMF,

DCM

Azido-

PEG36-acid
1701.0 ≥98%

C75H149N3

O38
-20°C

Water,

DMSO, DMF,

DCM

DBCO-

PEG36-acid
1962.3 ≥95%

C94H164N2

O40
-20°C

DMSO, DMF,

DCM

Table 2: Kinetic Data for TCO-Tetrazine Ligation

Reactants Reaction Type
Second-Order Rate
Constant (k₂)

Conditions

TCO & Tetrazine
iEDDA Click

Chemistry
~2,000 M⁻¹s⁻¹ 9:1 Methanol/Water

sTCO-acid &

Tetrazine

iEDDA Click

Chemistry
23,800 ± 400 M⁻¹s⁻¹ 25% Acetonitrile/PBS
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Note on Stability: The TCO group has a limited half-life and can isomerize to the less reactive

cis-cyclooctene (CCO). Therefore, long-term storage is not recommended, and reagents

should be used relatively fresh for optimal reactivity.

Core Bioconjugation Chemistry and Workflows
The dual functionality of TCO-PEG36-acid allows for a versatile, two-step bioconjugation

strategy. This is particularly useful in the synthesis of ADCs, where an antibody is first modified

with the linker, purified, and then conjugated to a tetrazine-modified payload.

TCO-PEG36-acid Structure

Reactive Sites for Bioconjugation

TCO Group
(trans-cyclooctene)

PEG36 Spacer
(Hydrophilic Linker)
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Reacts with
Tetrazine via iEDDA
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(e.g., Lysine) via

Amide Coupling (EDC)
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Caption: Structure of TCO-PEG36-acid showing its functional groups.

The general workflow involves an initial amine coupling step followed by a bioorthogonal click

reaction.
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Start Materials:
- Biomolecule (e.g., Antibody)

- TCO-PEG36-acid
- Tetrazine-Payload

Step 1: Amine Coupling
Activate TCO-PEG36-acid with EDC/NHS.

React with primary amines on the biomolecule.

Intermediate Product:
TCO-Modified Biomolecule

Purification
(e.g., SEC, Dialysis)

Remove excess linker and reagents.

Step 2: TCO-Tetrazine Ligation
React TCO-modified biomolecule with

Tetrazine-Payload via iEDDA click chemistry.

Final Bioconjugate
(e.g., Antibody-Drug Conjugate)

Analysis & Characterization
(e.g., Mass Spec, HPLC, SDS-PAGE)
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Simplified TCO-Tetrazine iEDDA Reaction

TCO-Linker

→

+ Tetrazine-Payload

[Diels-Alder Cycloaddition Intermediate]

→
(fast)

Stable Conjugate + N₂ (gas)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: TCO-PEG36-acid
Bioconjugation Techniques]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8115369#tco-peg36-acid-bioconjugation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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